3,4,5-triethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 3,4,5-triethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H18F3N3O4S/c1-4-24-10-7-9(8-11(25-5-2)12(10)26-6-3)13(23)20-15-22-21-14(27-15)16(17,18)19/h7-8H,4-6H2,1-3H3,(H,20,22,23)
• InChI Key: PDHOEYUMGYMQLK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=NN=C(S2)C(F)(F)F
• Molecular Formula: C16H18F3N3O4S
• Molecular Weight: 405.4 g/mol

Description

The compound “3,4,5-triethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide” is a complex organic molecule. It contains a benzamide moiety, which is a common functional group in pharmaceuticals and biologically active compounds. The trifluoromethyl group is often used in medicinal chemistry to improve the metabolic stability and lipophilicity of drug candidates. The thiadiazole ring is a heterocyclic compound that is also found in various pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide core, with ethoxy groups at the 3, 4, and 5 positions of the benzene ring. The trifluoromethyl group and the thiadiazole ring would be connected to the nitrogen of the benzamide group.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The amide group might participate in hydrolysis or condensation reactions. The ethoxy groups could undergo reactions typical of ethers, such as cleavage under acidic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide group and the ether groups would likely make this compound soluble in polar organic solvents.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Without specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

Without specific safety data for this compound, general precautions should be taken while handling it, including avoiding inhalation, ingestion, or contact with skin and eyes.

Future Directions

The future research directions for this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in preclinical and clinical trials.